Cas no 951400-09-2 (2C-I-d6)

• Product Name: 2C-I-d6
• CAS No: 951400-09-2
• MF: C₁₀H₁₅ClINO₂
• MW: 349.626044511795
• CID: 1001454
• PubChem ID: 46781361
• Update Time: 2025-04-20

2C-I-d6 Chemical and Physical Properties

Names and Identifiers

• 2C-I-d6
• 2,5-(Dimethoxy-d6)-4-iodophenethylamine Hydrochloride
• 2,4-DICHLORO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• 4-Iodo-2,5-di(methoxy-d3)benzeneethanamine Hydrochloride
• 2C-I-D6.HCl, 1mg/ml in Methanol
• 2C-I-D6.HCl, 0.1mg/ml in Methanol
• 1216685-82-3
• 2-[4-iodo-2,5-bis(trideuteriomethoxy)phenyl]ethanamine;hydrochloride
• 951400-09-2
• 2C-I-D6.HCl

• Inchi： 1S/C10H14INO2.ClH/c1-13-9-6-8(11)10(14-2)5-7(9)3-4-12;/h5-6H,3-4,12H2,1-2H3;1H/i1D3,2D3;
• InChI Key： OTUXWIRPEPMONF-TXHXQZCNSA-N
• SMILES： IC1=CC(=C(C=C1OC([2H])([2H])[2H])CCN)OC([2H])([2H])[2H].Cl

Computed Properties

• Exact Mass: 349.02100
• Monoisotopic Mass: 349.02126g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Melting Point: 227-231°C
• PSA: 44.48000
• LogP: 3.31190